Cas no 3038-47-9 (2-(Trifluoromethyl)-benzeneacetonitrile)

• Product Name: 2-(Trifluoromethyl)-benzeneacetonitrile
• CAS No: 3038-47-9
• MF: C₉H₆F₃N
• MW: 185.145852565765
• MDL: MFCD00001903
• CID: 43729
• PubChem ID: 87559172
• Update Time: 2025-08-05

2-(Trifluoromethyl)-benzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)phenyl)acetonitrile
• 2-(Trifluoromethyl)Phenylacetonitrile
• 2-(Trifluoromethyl)-benzeneacetonitrile
• 2-(Trifluoromethyl)benzyl cyanide
• 2-[2-(trifluoromethyl)phenyl]acetonitrile
• nc1r bxfff
• o-trifluoromethylbenzyl cyanide
• o-Trifluoromethylphenylacetonitrile
• 2-(Trifluoromethyl)phenylacetonitrile, 98%
• MFCD00001903
• Acetonitrile, (alpha,alpha,alpha-trifluoro-o-tolyl)-
• 2-Trifluoromethylbenzyl cyanide
• SCHEMBL195521
• o-(Trifluoromethyl)benzyl cyanide
• Benzeneacetonitrile, 2-(trifluoromethyl)-
• DTXSID50184460
• AC-25727
• (alpha,alpha,alpha-Trifluoro-o-tolyl)acetonitrile
• J-017941
• CS-0063127
• PS-8506
• AKOS005207089
• JJT2S6XK2E
• (2-Trifluoromethylphenyl)acetonitrile
• CK2050
• AM10737
• 1-[2-(Trifluoromethyl)phenyl]acetonitrile
• (2-Trifluoromethyl-phenyl)-acetonitrile
• T2366
• 2-(Trifluoromethyl)phenyl acetonitrile
• [2-(trifluoromethyl)phenyl]acetonitrile
• 2-(Trifluoromethyl)benzeneacetonitrile
• NS00047796
• 3038-47-9
• FT-0608973
• EN300-69819
• SY023515
• EINECS 221-239-9
• 2-(2-Trifluoromethylphenyl)ethanenitrile
• 2-(2-(trifluoromethyl)phenyl)ethanenitrile
• DB-000125
• 2-Trifluoromethylphenylacetonitrile

• MDL： MFCD00001903
• Inchi： 1S/C9H6F3N/c10-9(11,12)8-4-2-1-3-7(8)5-6-13/h1-4H,5H2
• InChI Key： QXDCZSJGEUSERL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CC#N)(F)F
• BRN： 910055

Computed Properties

• Exact Mass: 185.04500
• Monoisotopic Mass: 185.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.2863 (estimate)
• Melting Point: 32-35 °C (lit.)
• Boiling Point: 92°C/11mmHg(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: 1.4630
• PSA: 23.79000
• LogP: 2.77148
• Solubility: Not available

2-(Trifluoromethyl)-benzeneacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S27; S28; S36/37/39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2-(Trifluoromethyl)-benzeneacetonitrile

Comprehensive Guide to 2-(Trifluoromethyl)-benzeneacetonitrile (CAS No. 3038-47-9): Properties, Applications, and Industry Insights

2-(Trifluoromethyl)-benzeneacetonitrile (CAS No. 3038-47-9) is a versatile organic compound widely used in pharmaceutical, agrochemical, and material science industries. Its unique trifluoromethyl group and benzeneacetonitrile structure make it a valuable intermediate for synthesizing complex molecules. Researchers and manufacturers often search for "2-(Trifluoromethyl)-benzeneacetonitrile synthesis," "CAS 3038-47-9 suppliers," or "trifluoromethyl benzene derivatives applications," reflecting its commercial and scientific relevance.

The compound's molecular formula, C₉H₆F₃N, features a cyano (-CN) functional group attached to a benzene ring with a trifluoromethyl (-CF₃) substituent. This combination enhances its reactivity in nucleophilic substitution reactions, a topic frequently explored in organic chemistry forums. Recent trends show growing interest in "fluorinated building blocks for drug discovery" and "sustainable synthesis of nitrile compounds," aligning with the compound's role in green chemistry initiatives.

In pharmaceuticals, 2-(Trifluoromethyl)-benzeneacetonitrile serves as a precursor for biologically active molecules, particularly those targeting neurological and metabolic disorders. Its lipophilicity, influenced by the CF₃ group, improves drug membrane permeability—a hot topic in "drug design optimization" searches. The agrochemical sector utilizes it to develop crop protection agents with enhanced environmental stability, addressing global concerns about "low-persistence pesticides."

Material scientists value this compound for creating advanced polymers and liquid crystals. The trifluoromethylbenzene moiety contributes to thermal stability and dielectric properties, making it relevant for "high-performance electronic materials" research. Analytical methods like HPLC and GC-MS are commonly discussed for quality control, with "CAS 3038-47-9 purity analysis" being a frequent query among quality assurance professionals.

From a regulatory perspective, proper handling of 2-(Trifluoromethyl)-benzeneacetonitrile requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, its nitrile group warrants precautions during large-scale reactions—a subject covered in "safe handling of aromatic nitriles" guidelines. The compound's shelf life and storage conditions (typically under inert atmosphere) are other practical considerations for purchasers searching "3038-47-9 technical specifications."

The market for fluorinated fine chemicals like 3038-47-9 is expanding, driven by demand for specialty materials and targeted therapeutics. Industry reports correlate with search terms such as "fluorochemical market growth 2024" and "custom synthesis of trifluoromethyl compounds." As sustainable chemistry gains traction, innovations in catalytic fluorination methods for producing such intermediates are becoming pivotal discussion points in academic and industrial circles alike.